Cas no 175731-01-8 (3-Thiophenecarboxaldehyde, 2-nitro-, oxime, (E)-)

• Product Name: 3-Thiophenecarboxaldehyde, 2-nitro-, oxime, (E)-
• CAS No: 175731-01-8
• MF: C₅H₄N₂O₃S
• MW: 172.161859512329
• CID: 1362187
• PubChem ID: 171041020
• Update Time: 2025-04-20

3-Thiophenecarboxaldehyde, 2-nitro-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxaldehyde, 2-nitro-, oxime, (E)-
• 175731-01-8
• DTXSID301237358

• Inchi： 1S/C5H4N2O3S/c8-6-3-4-1-2-11-5(4)7(9)10/h1-3,8H/b6-3-
• InChI Key： IIWOLERJVXMKIH-UTCJRWHESA-N
• SMILES： S1C=CC(/C=N\O)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.99432
• Monoisotopic Mass: 171.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 75.73